Cas no 22706-11-2 (4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 22706-11-2
• MF: C₈H₈N₄S
• MW: 192.240919113159
• MDL: MFCD00269264
• CID: 291246
• PubChem ID: 737082
• Update Time: 2025-05-22

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-phenyl-
• 1-amino-2-phenyl-5-mercapto-1,3,4-triazole
• 3-phenyl-4-amino-5-sulfhydryl-1,2,4-triazole
• 4-amino-5-(phenyl)-4H-[1,2,4]-triazole-3-thione
• 4-Amino-5-phenyl-4H-1,2,4-triazol-3-yl
• 4-AMINO-5-PHENYL-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
• 5-phenyl-4-amino-3-mercapto-4H-1,2,4-triazole
• AKOS TOT-0017
• BUTTPARK 97-04
• IFLAB-BB F0311-0776
• RARECHEM BG FB 0106
• InChI=1/C8H8N4S/c9-12-7(10-11-8(12)13)6-4-2-1-3-5-6/h1-5H,9H2,(H,11,13
• OKNHZPGPLNUEPC-UHFFFAOYSA-N
• 21089-45-2
• 4-amino-5-phenyl-4H-[1,2,4]triazole-3-thiol
• DTXSID30177234
• 4-amino-3-phenyl-1,2,4-triazol-5-thione
• 4H-1,2,4-Triazole-3-thiol, 4-amino-5-phenyl-
• AKOS000269025
• AN-153/14987002
• BB 0217973
• AKOS004904244
• Z55981942
• 4-Amino-5-phenyl-4(H)-1,2,4-triazole-3-thiol
• MFCD00269264
• 22706-11-2
• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-phenyl-
• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol, 97%
• F75331
• CHEMBL2016643
• 4-amino-3-phenyl-1H-1, 2, 4-triazole-5-thione
• 9G-441S
• 4-amino-3-phenyl-1h-1,2,4-triazole-5(4h)-thione
• F0311-0776
• SCHEMBL1774028
• 4-amino-3-phenyl-1H-1,2,4-triazole-5-thione
• EN300-16512
• STK408351
• ALBB-018114
• 4-AMINO-5-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE

• MDL： MFCD00269264
• Inchi： 1S/C8H8N4S/c9-12-7(10-11-8(12)13)6-4-2-1-3-5-6/h1-5H,9H2,(H,11,13)
• InChI Key： OKNHZPGPLNUEPC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 192.04700
• Monoisotopic Mass: 198.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.47g/cm3
• Melting Point: 195 °C (dec.) (lit.)
  211-215 °C (dec.)
• Boiling Point: 309.4ºC at 760 mmHg
• Flash Point: 140.9ºC
• Refractive Index: 1.762
• PSA: 95.53000
• LogP: 1.52880
• Solubility: Not determined

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 22706-11-2) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with an amino group and a phenyl substituent. The presence of the thiol (-SH) group further enhances its reactivity and functional versatility. Recent studies have highlighted its potential applications in drug design, catalysis, and advanced materials development.

The synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol has been extensively explored in the literature. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. One notable approach involves the reaction of aminoguanidine with phenylacetylene under specific conditions to form the triazole core. Subsequent modifications introduce the amino and phenyl groups, resulting in the final product. This compound has been shown to exhibit excellent stability under mild conditions, making it suitable for a wide range of applications.

One of the most promising areas of application for 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol is in drug design. The compound's ability to act as a scaffold for bioactive molecules has been demonstrated in recent studies. Its triazole ring system is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer drug development. The phenyl group further enhances its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In addition to its role in drug design, 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol has shown potential as a catalyst in various chemical reactions. Its thiol group enables it to act as a reducing agent or a ligand in transition metal-catalyzed reactions. Recent research has focused on its use in asymmetric catalysis and green chemistry applications. These studies have highlighted its ability to facilitate complex transformations with high efficiency and selectivity.

The physical properties of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol have also been thoroughly investigated. Its melting point and solubility characteristics make it suitable for use in both organic and aqueous environments. The compound's UV-vis spectrum reveals strong absorption bands corresponding to its conjugated triazole system, which can be exploited in optoelectronic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-Amino-5 phenyl 4H 1 2 4 triazole 3 thiol. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns at the quantum level. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and applications.

In conclusion, CAS No 22706 11 2, or 4-Amino 5 phenyl 4H 1 2 4 triazole 3 thiol, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on innovative solutions in chemistry and materials science.